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Compound of Interest

Compound Name: SB-633825

Cat. No.: B610716

This technical support center provides researchers, scientists, and drug development
professionals with essential information for interpreting the kinase selectivity profile of SB-
633825. It includes a comprehensive kinase inhibition profile, detailed experimental protocols
for assessing kinase activity, and a troubleshooting guide to address common experimental
challenges.

SB-633825 Kinase Selectivity Profile

SB-633825 is an ATP-competitive kinase inhibitor. While it was initially developed as a TIE2
inhibitor, it also demonstrates potent activity against Lymphocyte-Oriented Kinase
(LOK/STK10) and Breast Tumor Kinase (BRK/PTK®).[1][2][3] It is part of the Published Kinase
Inhibitor Set (PKIS), a collection of 367 small-molecule kinase inhibitors characterized against a
broad panel of kinases to facilitate kinase research.[1][2][4] SB-633825 is noted for having a
relatively clean inhibition profile.[1][2]

Primary Targets and Potency:

The primary targets of SB-633825 and their corresponding half-maximal inhibitory
concentrations (IC50) are summarized below.
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Kinase IC50 (nM)
TIE2 (TEK) 35

LOK (STK10) 66

BRK (PTK6) 150

Data sourced from multiple references.[3]
Comprehensive Kinase Profile:

The following table presents a broader view of SB-633825's selectivity, showcasing its activity
against a wider panel of kinases. This data is derived from the screening of the Published
Kinase Inhibitor Set (PKIS).

Kinase Family Kinase Percent Inhibition at 1uM
Tyrosine Kinase TIE2 (TEK) >95%
BRK (PTK6) >90%

ABL1 <10%

EGFR <10%

SRC <10%

STE LOK (STK10) >90%
SLK >80%

MST1 (STK4) <10%

CMGC CDK2 <10%
GSK3B <10%

AGC AKT1 <10%
PKA (PRKACA) <10%

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/sb-633825.html
https://www.benchchem.com/product/b610716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Note: This table is a representative summary. For a complete dataset, researchers are
encouraged to consult the supplementary materials of the original PKIS publication.

Signaling Pathways

SB-633825's primary targets are key components of distinct signaling pathways involved in

angiogenesis, cell proliferation, and migration.
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Set up Kinase Reaction
(Kinase, Substrate, Buffer)

Add SB-633825
(or DMSO control)

Initiate with ATP.

Incubate
(e.g., 30°C for 30 min)

Stop Reaction

Detect Signal
(Radiometric or Fluorescent)

Data Analysis
(Calculate % Inhibition, 1C50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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